3-(2-(3-(4-(benzyloxy)phenyl)-1,2,4-oxadiazol-5-yl)ethyl)-N-butyl-N-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-amine

• IUPAC Name: N-butyl-N-methyl-3-[2-[3-(4-phenylmethoxyphenyl)-1,2,4-oxadiazol-5-yl]ethyl]-[1,2,4]triazolo[4,3-b]pyridazin-6-amine
• InChI: InChI=1S/C27H29N7O2/c1-3-4-18-33(2)25-15-14-23-29-30-24(34(23)31-25)16-17-26-28-27(32-36-26)21-10-12-22(13-11-21)35-19-20-8-6-5-7-9-20/h5-15H,3-4,16-19H2,1-2H3
• InChI Key: FIVKTBRCJLWMRW-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C)C1=NN2C(=NN=C2CCC3=NC(=NO3)C4=CC=C(C=C4)OCC5=CC=CC=C5)C=C1
• Molecular Formula: C27H29N7O2
• Molecular Weight: 483.6 g/mol
• CAS No.: 1116050-23-7

Description

3-(2-(3-(4-(benzyloxy)phenyl)-1,2,4-oxadiazol-5-yl)ethyl)-N-butyl-N-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-amine is a useful research compound. Its molecular formula is C27H29N7O2 and its molecular weight is 483.576. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial ActivitiesResearch has been conducted on the synthesis of derivatives similar to the compound , demonstrating their potential in antimicrobial applications. For example, Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives and evaluated their antimicrobial activities, finding that some compounds exhibited good or moderate activities against test microorganisms (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007). This suggests a potential avenue for research into the antimicrobial capabilities of "3-(2-(3-(4-(benzyloxy)phenyl)-1,2,4-oxadiazol-5-yl)ethyl)-N-butyl-N-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-amine."

Anti-viral Activity

Another study by Shamroukh and Ali (2008) on newly synthesized triazolo[4,3-b]pyridazines highlighted promising antiviral activity against hepatitis-A virus (HAV), indicating the potential of structurally related compounds in antiviral research (Shamroukh & Ali, 2008).

Structural Analysis and Characterization

The structural analysis and characterization of related compounds provide insight into their chemical properties and potential applications. For instance, Fun et al. (2011) described the crystal structure of a triazolo[3,4-b][1,3,4]thiadiazin-6-yl compound, revealing specific conformations and interactions that could influence the compound's reactivity and binding capabilities (Fun, Quah, Nithinchandra, & Kalluraya, 2011).